N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(1-methyl-1H-indol-5-yl)ethyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-(1-methylindol-5-yl)ethyl]oxamide
• InChI: InChI=1S/C21H27N3O2/c1-24-14-11-18-15-17(7-8-19(18)24)10-13-23-21(26)20(25)22-12-9-16-5-3-2-4-6-16/h5,7-8,11,14-15H,2-4,6,9-10,12-13H2,1H3,(H,22,25)(H,23,26)
• InChI Key: IWTLAWDNEDTMJE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C=CC(=C2)CCNC(=O)C(=O)NCCC3=CCCCC3
• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(1-methyl-1H-indol-5-yl)ethyl)oxalamide is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to have potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. In

Scientific Research Applications

Role in Polyamine Catabolism and Antitumor Activity

N1-ethyl-N11-[(cyclopropyl)methyl]-4,8,-diazaundecane (CPENSpm) is a polyamine analogue demonstrating phenotype-specific cytotoxic activity, potentially relevant for antitumor applications. It induces programmed cell death (PCD) in sensitive cells via oxidative stress due to hydrogen peroxide production, suggesting a mechanism for its selective cytotoxic activity in cancer treatment (Ha, Woster, Yager, & Casero, 1997).

Synthesis and Molecular Structure

The stereoselective synthesis of cis and trans-fused 3a-aryloctahydroindoles demonstrates the compound's relevance in chemical synthesis, particularly in the synthesis of (−)-mesembrane and (−)-trans-mesembrane (Saito, Matsuo, & Ishibashi, 2007). Additionally, the molecular structure of isomeric N1,N4-bis((pyridine-n-yl)methylene)-cyclohexane-1,4-diamines highlights the importance of specific interactions, such as C–H⋯N, C–H⋯π, and π⋯π, in crystal packing, contributing to the understanding of molecular interactions and structure (Lai, Mohr, & Tiekink, 2006).

Application in Organic Chemistry

The compound is used in organic chemistry, such as in the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, which are part of a new class of pseudopeptidic [1,2,4]triazines (Sañudo, Marcaccini, Basurto, & Torroba, 2006). Furthermore, its derivatives have been studied for their high-affinity sigma receptor ligands in medicinal chemistry (Radesca, Bowen, Di Paolo, & de Costa, 1991).

Novel Synthetic Approaches

A novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides via the Meinwald rearrangement has been developed, demonstrating the versatility and application of the compound in advanced synthetic methods (Mamedov, Mamedova, Khikmatova, Mironova, Krivolapov, Bazanova, Chachkov, Katsyuba, Rizvanov, & Latypov, 2016).

Potential in Pharmacology

The compound shows potential in pharmacology, as indicated by the characterization of similar compounds like N-(1-Acetyl-2,3-dihydro-1H-indol-6-yl)-3-(3-cyano-phenyl)-N-[1-(2-cyclopentyl-ethyl)-piperidin-4yl]acrylamide (JNJ-5207787), a small molecule antagonist of the neuropeptide Y Y2 receptor (Bonaventure, Nepomuceno, Mazur, Lord, Rudolph, Jablonowski, Carruthers, & Lovenberg, 2004).